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Compound of Interest

Compound Name: 1-Methylpiperidin-4-ol

Cat. No.: B091101 Get Quote

Core Technical Data for 4-Hydroxy-1-
methylpiperidine
This guide provides essential physicochemical data for 4-Hydroxy-1-methylpiperidine, a

compound frequently utilized as a building block in the synthesis of pharmaceuticals and other

fine chemicals.

Physicochemical Properties
The fundamental molecular properties of 4-Hydroxy-1-methylpiperidine are summarized below.

This data is critical for stoichiometric calculations, analytical characterization, and experimental

design.

Parameter Value References

Molecular Formula C₆H₁₃NO [1][2][3][4][5][6]

Molecular Weight 115.17 g/mol [3][7]

115.1735 g/mol [1]

115.176 g/mol [2]

115.18 g/mol [5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b091101?utm_src=pdf-interest
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C6H13NO/c1-7-4-2-6(8)3-5-7/h6,8H,2-5H2,1H3
https://www.fishersci.ca/shop/products/4-hydroxy-1-methylpiperidine-98-thermo-scientific/p-7044439
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylpiperidin-4-ol
https://commonchemistry.cas.org/detail?cas_rn=106-52-5
https://www.chemimpex.com/products/43491
https://www.thermofisher.com/order/catalog/product/L06415.36
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylpiperidin-4-ol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8852683.htm
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C6H13NO/c1-7-4-2-6(8)3-5-7/h6,8H,2-5H2,1H3
https://www.fishersci.ca/shop/products/4-hydroxy-1-methylpiperidine-98-thermo-scientific/p-7044439
https://www.chemimpex.com/products/43491
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship of Molecular Properties
The following diagram illustrates the relationship between the common name of the compound

and its fundamental molecular identifiers.
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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